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molecular formula C6H13NO2 B2871029 3-(Dimethylamino)-2-methylpropanoic acid CAS No. 2523-01-5; 70794-78-4

3-(Dimethylamino)-2-methylpropanoic acid

Cat. No. B2871029
CAS RN: 2523-01-5; 70794-78-4
M. Wt: 131.175
InChI Key: JZRKIWQSOIPFET-UHFFFAOYSA-N
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Patent
US04760136

Procedure details

In 1.0 ml of water was dissolved 1.5 g of methyl malonate, after which 1.26 g of a 50% aqueous dimethylamine solution and 0.96 ml of a 37% aqueous formaldehyde solution were added with stirring at 0° C., and the resulting mixture was stirred at 0° to 5° C. for 3 hours and then at 80° C. for 30 minutes.
Name
dimethylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl malonate
Quantity
1.5 g
Type
reactant
Reaction Step Two
Name
water
Quantity
1 mL
Type
solvent
Reaction Step Two
Name
N,N-Dimethyl-β-Amino-Isobutyric Acid

Identifiers

REACTION_CXSMILES
[C:1](OC)(=O)[CH2:2][C:3]([O-:5])=[O:4].[CH3:9][NH:10][CH3:11].[CH2:12]=O>O>[CH3:9][N:10]([CH3:12])[CH2:11][CH:2]([CH3:1])[C:3]([OH:5])=[O:4]

Inputs

Step One
Name
dimethylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CNC
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=O
Step Two
Name
methyl malonate
Quantity
1.5 g
Type
reactant
Smiles
C(CC(=O)[O-])(=O)OC
Name
water
Quantity
1 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
with stirring at 0° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the resulting mixture was stirred at 0° to 5° C. for 3 hours
Duration
3 h

Outcomes

Product
Details
Reaction Time
 30 min
Name
N,N-Dimethyl-β-Amino-Isobutyric Acid
Type
Smiles
CN(CC(C(=O)O)C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.